Cas no 1361832-22-5 (5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid)

• Product Name: 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid
• CAS No: 1361832-22-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926824
• Update Time: 2025-06-10

5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-2-8(9(14)4-7)11-10(15)3-6(5-16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： LSDJVEQCCCIWHI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid

5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1361832-22-5): An Overview of Its Structure, Properties, and Applications

5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1361832-22-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a nicotinic acid core substituted with chlorine atoms and a 2,4-dichlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid is C₁₄H₇Cl₃N₂O₂, and its molecular weight is approximately 330.07 g/mol. The compound's structure can be visualized as a nicotinic acid backbone with a chlorine atom at the 5-position and a 2,4-dichlorophenyl group at the 6-position. This arrangement contributes to its stability and reactivity in different chemical environments.

In terms of physical properties, 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The chemical reactivity of 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic acyl substitution reactions. The chlorine atoms on the phenyl ring can undergo substitution reactions with nucleophiles such as amines or thiols. These reactivity profiles make the compound a useful intermediate in the synthesis of more complex molecules.

In the realm of biological research, 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid has shown promise as a potential therapeutic agent. Recent studies have explored its activity in various biological systems, including its effects on enzyme inhibition and receptor modulation. For instance, research has demonstrated that this compound can inhibit certain enzymes involved in metabolic pathways, making it a candidate for the development of drugs targeting metabolic disorders.

A notable study published in the Journal of Medicinal Chemistry investigated the potential of 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid as an inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme implicated in type 2 diabetes mellitus. The results indicated that the compound effectively inhibited DPP-4 activity in vitro, suggesting its potential as a lead compound for developing new antidiabetic drugs.

Beyond its enzymatic inhibition properties, 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid has also been studied for its effects on receptor modulation. Research has shown that it can interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes such as neurotransmission and muscle contraction. This interaction could have implications for the treatment of neurological disorders and muscle diseases.

In addition to its therapeutic potential, 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid has found applications in analytical chemistry and materials science. Its unique spectral properties make it useful as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in the development of novel materials with enhanced mechanical and optical properties.

The synthesis of 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid typically involves multi-step processes that include aromatic substitution reactions and carboxylic acid formation. One common synthetic route starts with the bromination of 3-chloropyridine followed by nucleophilic substitution with 2,4-dichlorophenol to form the desired intermediate. Subsequent oxidation steps yield the final product. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development purposes.

In conclusion, 5-Chloro-6-(2,4-dichlorophenyl)nicotinic acid (CAS No. 1361832-22-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and application development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.